Cas no 169750-00-9 (Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 169750-00-9
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 1356438
• Update Time: 2025-06-08

Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-,1,1-dimethylethyl ester
• (S)-1-benzyl-3-[[N-(t-butoxycarbonyl)]-N-methylamino]pyrrolidine
• (S)-3-N-BOC METHYLAMINO1-N-BENZYL PYRROLIDINE
• 1-N-benzyl-3(S)-(N-BOC-N-methylamino)-pyrrolidine
• Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C17H26N2O2/c1-17(2,3)21-16(20)18(4)15-10-11-19(13-15)12-14-8-6-5-7-9-14/h5-9,15H,10-13H2,1-4H3/t15-/m0/s1
• InChI Key： CAAZPJWHENFKCC-HNNXBMFYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(C)[C@H]1CCN(CC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 290.19900

Experimental Properties

• PSA: 32.78000
• LogP: 3.06570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)

Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) (CAS No. 169750-00-9)

Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) (CAS No. 169750-00-9) is a chiral compound that has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a methyl carbamate group, a pyrrolidine ring, and a tert-butyl ester moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The synthesis of Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) typically involves multi-step reactions to achieve the desired chirality and functional group arrangement. Recent advancements in asymmetric synthesis have enabled more efficient and selective methods for producing this compound. For instance, the use of chiral catalysts and ligands has significantly improved the yield and enantiomeric purity of the final product.

In terms of its biological activity, Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) has been studied for its potential as a modulator of various biological targets. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic drugs. Studies have shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and signaling pathways.

The pharmacological properties of Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) have also been explored in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes and receptors involved in inflammatory and neurological disorders. For example, it has shown promising activity as an inhibitor of acetylcholinesterase (AChE), which is a key enzyme in the breakdown of acetylcholine and is implicated in conditions such as Alzheimer's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) in treating various diseases. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings have paved the way for further clinical investigations to explore its potential therapeutic applications.

In addition to its therapeutic potential, Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) has also been investigated for its use as a chemical intermediate in the synthesis of other biologically active compounds. Its versatile structure allows it to serve as a building block for the development of new drugs with diverse pharmacological profiles.

The environmental impact of Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) is another important consideration in its development and use. Studies have shown that it has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are essential to ensure environmental safety.

In conclusion, Carbamic acid, methyl[(3S)-1-(phenylmethyl)-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI) (CAS No. 169750-00-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.